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molecular formula C10H10N2S2 B8428873 2-Thiophen-2-yl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine

2-Thiophen-2-yl-4,5,6,7-tetrahydro-thiazolo[5,4-c]pyridine

Cat. No. B8428873
M. Wt: 222.3 g/mol
InChI Key: HZSDRHMAKMGUIE-UHFFFAOYSA-N
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Patent
US07375226B2

Procedure details

1 mmol of 1-(2-Thiophen-2-yl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-5-yl)-ethanone was refluxed for 30 min. in 15 ml of 2 M aqueous hydrochloric acid. The reaction mixture was cooled and made alkaline by addition of sodium carbonate. Extraction with ethyl acetate yields the title compound as a brownish solid. MS (m/e): 223.3 (M+H+).
Name
1-(2-Thiophen-2-yl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-5-yl)-ethanone
Quantity
1 mmol
Type
reactant
Reaction Step One
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two

Identifiers

REACTION_CXSMILES
[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[C:6]1[S:7][C:8]2[CH2:9][N:10](C(=O)C)[CH2:11][CH2:12][C:13]=2[N:14]=1.C(=O)([O-])[O-].[Na+].[Na+]>Cl>[S:1]1[CH:5]=[CH:4][CH:3]=[C:2]1[C:6]1[S:7][C:8]2[CH2:9][NH:10][CH2:11][CH2:12][C:13]=2[N:14]=1 |f:1.2.3|

Inputs

Step One
Name
1-(2-Thiophen-2-yl-6,7-dihydro-4H-thiazolo[5,4-c]pyridin-5-yl)-ethanone
Quantity
1 mmol
Type
reactant
Smiles
S1C(=CC=C1)C=1SC=2CN(CCC2N1)C(C)=O
Name
Quantity
15 mL
Type
solvent
Smiles
Cl
Step Two
Name
Quantity
0 (± 1) mol
Type
reactant
Smiles
C([O-])([O-])=O.[Na+].[Na+]

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
The reaction mixture was cooled
EXTRACTION
Type
EXTRACTION
Details
Extraction with ethyl acetate

Outcomes

Product
Name
Type
product
Smiles
S1C(=CC=C1)C=1SC=2CNCCC2N1

Source

Source
Open Reaction Database (ORD)
Description
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.
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